Cas no 1864073-79-9 (4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride)

• Product Name: 4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride
• CAS No: 1864073-79-9
• MF: C₁₃H₁₉Cl₂NS
• MW: 292.26766037941
• MDL: MFCD26793291
• CID: 5152906
• PubChem ID: 72716646
• Update Time: 2025-05-23

4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride

• MDL： MFCD26793291
• Inchi： 1S/C13H18ClNS.ClH/c14-12-1-3-13(4-2-12)16-10-7-11-5-8-15-9-6-11;/h1-4,11,15H,5-10H2;1H
• InChI Key： GSCWASZOXFMTEA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(Cl)=CC=1)CCC1CCNCC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride

Introduction to 4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride (CAS No. 1864073-79-9)

4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride, identified by the CAS number 1864073-79-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a chlorophenyl sulfanyl group and an ethyl chain appended to the piperidine core imparts unique chemical and pharmacological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride consists of a piperidine ring substituted with a 2-(4-chlorophenylsulfanyl)ethyl side chain, further salted with hydrochloride to enhance solubility and stability. This structural motif is particularly intriguing due to its potential interaction with biological targets, such as enzymes and receptors, which are critical in modulating physiological processes. The chlorophenyl sulfanyl group, in particular, has been studied for its ability to influence electronic properties and binding affinity, making it a valuable moiety in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anticancer therapies. The unique structural features of 4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride suggest that it may exhibit properties such as receptor selectivity and metabolic stability, which are essential for developing effective pharmaceuticals.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. Researchers have leveraged its structural framework to develop novel analogs with enhanced pharmacokinetic profiles and improved target engagement. For instance, studies have demonstrated that modifications to the piperidine core can significantly alter binding affinity and duration of action, providing insights into optimizing drug efficacy.

The 4-chlorophenyl moiety in 4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride plays a crucial role in determining its interaction with biological targets. Chlorophenyl groups are known for their ability to modulate electron density and hydrogen bonding capabilities, which can influence receptor binding kinetics. This feature has been exploited in the design of drugs targeting neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and schizophrenia.

Recent advancements in computational chemistry have enabled more precise predictions of how 4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride interacts with biological systems. Molecular docking studies have revealed that this compound can bind effectively to specific protein targets, suggesting potential therapeutic applications. For example, preliminary research indicates that it may interfere with signaling pathways involved in inflammation and pain perception, making it a candidate for developing novel analgesics.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is critical for formulation development. Improved solubility often translates to better bioavailability and more consistent drug delivery profiles. This aspect is particularly important for oral medications, where dissolution rate can significantly impact therapeutic outcomes.

Another area of interest is the metabolic stability of 4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride. Understanding how the body processes this compound is essential for predicting its duration of action and potential side effects. Metabolic studies have shown that piperidine derivatives are often metabolized via cytochrome P450 enzymes, which can lead to the formation of active or inactive metabolites. Further research is needed to fully elucidate the metabolic pathways associated with this specific compound.

The synthesis of 4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include sulfanylation reactions followed by alkylation and salt formation. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for industrial applications.

In conclusion, 4-(2-[(4-Chlorophenyl)sulfanyl]ethyl)piperidine hydrochloride (CAS No. 1864073-79-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.